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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for testing
the durability of materials against atomic oxygen (AQO), a critical consideration for materials
used in the Low Earth Orbit (LEO) environment. The protocols are based on established
standards and practices to ensure consistency and comparability of results.

Atomic oxygen is the most prevalent atmospheric species in LEO, at altitudes ranging from
200 to 700 km.[1] Spacecraft traveling at orbital velocities of approximately 7.8 km/s collide with
these oxygen atoms, resulting in a high-energy impact of about 5 eV.[1][2] This energy is
sufficient to break chemical bonds in many materials, particularly polymers, leading to surface
erosion, degradation of mechanical and optical properties, and a shortened operational lifetime
for spacecraft components.[2][3][4] Therefore, rigorous testing of material durability against AO
is essential for the selection and qualification of materials for space applications.

The standard practice for ground laboratory evaluation of atomic oxygen interaction with
materials for space applications is outlined in ASTM E2089.[5][6][7][8][9] These practices are
designed to minimize variability in test results and facilitate comparison between different
facilities and with in-space exposure data.[5][6][7][8]

Key Concepts and Terminology

o Atomic Oxygen (AO): A highly reactive form of oxygen consisting of a single oxygen atom.
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e Low Earth Orbit (LEO): The region of space around Earth at altitudes between 200 and 2000
km.

e Atomic Oxygen Fluence: The total number of atomic oxygen atoms impacting a unit area
of a surface over a period of time, typically expressed in atoms/cm?2.

e Atomic Oxygen Flux: The rate at which atomic oxygen atoms impact a unit area of a
surface, typically expressed in atoms/(cmz-s).[1]

» Erosion Yield (Ey): The volume of a material eroded per incident oxygen atom, typically
expressed in cm3/atom.[2][10] It is a key metric for quantifying a material's susceptibility to
AO degradation.

Experimental Protocols

This section provides detailed methodologies for conducting atomic oxygen durability testing
in a ground-based facility.

Test Specimen Preparation

Proper preparation of test specimens is crucial for obtaining accurate and reproducible results.
e Sample Requirements:

o Test samples should be solid and a minimum of three identical specimens from the same
batch should be tested.[1]

o For erosion yield determination, samples are typically round (diameter = 5mm) or square
(side length = 5mm).[1]

o The surface condition of the test samples should be representative of their intended use in
space.[1]

e Witness Samples:

o Kapton H or Kapton HN are commonly used as witness samples to determine the atomic
oxygen fluence of the test facility due to their well-characterized erosion yield of 3.00 x
1024 cm3/atom.[1]
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o Witness samples are typically 0.05mm thick and have dimensions similar to the test
samples.[1]

e Cleaning and Handling:
o Samples should be handled with clean, lint-free gloves to avoid contamination.

o Cleaning procedures should be carefully considered, as wiping or washing can alter the
surface properties of some materials.[11] If cleaning is necessary, it should be done with a
non-reactive solvent and the procedure should be documented.

o Dehydration and Pre-exposure Weighing:

o Non-metallic samples should be dehydrated in a vacuum desiccator to remove absorbed
moisture, which can affect mass measurements.[11]

o After dehydration, the initial mass of each test sample (mo) and control sample (mco)
should be accurately measured using a microbalance with an accuracy of at least 0.1 mg.

[1]

Atomic Oxygen Exposure

The exposure of test specimens to atomic oxygen is conducted in a specialized ground-based

simulation facility.

» Facility Requirements:
o Atomic Oxygen Energy: Should be approximately 5.0 eV to simulate LEO conditions.[1]
o Atomic Oxygen Flux: Typically in the range of 101# to 101® atoms/(cmz2-s).[1]

o Flux Uniformity: The variation in AO flux across the sample exposure area should not
exceed £10%.[1]

o Vacuum Environment: The base pressure in the test chamber (without the AO beam)
should be less than 1 x 1073 Pa.[1]

e Exposure Procedure:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.sastind.gov.cn/video/cnsa/cnsafile/n839727.pdf
https://www.researchgate.net/publication/23915724_Recommended_practices_for_in-space_and_ground_laboratory_Atomic_oxygen_exposure_and_analysis
https://www.researchgate.net/publication/23915724_Recommended_practices_for_in-space_and_ground_laboratory_Atomic_oxygen_exposure_and_analysis
https://www.sastind.gov.cn/video/cnsa/cnsafile/n839727.pdf
https://www.benchchem.com/product/b103892?utm_src=pdf-body
https://www.benchchem.com/product/b103892?utm_src=pdf-body
https://www.benchchem.com/product/b103892?utm_src=pdf-body
https://www.sastind.gov.cn/video/cnsa/cnsafile/n839727.pdf
https://www.benchchem.com/product/b103892?utm_src=pdf-body
https://www.sastind.gov.cn/video/cnsa/cnsafile/n839727.pdf
https://www.sastind.gov.cn/video/cnsa/cnsafile/n839727.pdf
https://www.sastind.gov.cn/video/cnsa/cnsafile/n839727.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Mount the test samples, witness samples, and control samples in the sample holder.
Control samples should be shielded from the AO beam.

o Evacuate the test chamber to the required base pressure.
o Introduce high-purity oxygen gas and activate the atomic oxygen source.

o Expose the samples to the AO beam for the predetermined duration or until the desired
fluence is achieved.

o Continuously monitor and record key test parameters such as chamber pressure, sample
temperature, and AO flux.

o After the exposure period, turn off the AO source and vent the chamber to atmospheric
pressure.

o Carefully remove the samples from the chamber.

Post-Exposure Analysis

After exposure, the samples are analyzed to quantify the extent of material degradation.
e Mass Loss Measurement:

o Dehydrate the exposed test samples (m1) and control samples (mc1) in a vacuum
desiccator.

o Weigh the samples using the same microbalance as for the pre-exposure measurements.
e Calculation of Atomic Oxygen Fluence (F):

o The AO fluence is determined from the mass loss of the Kapton witness sample using the
following equation:

» F=Amk/ (px * Ac * Eyk)
» Where:

» Amk is the mass loss of the Kapton witness sample.
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= pk is the density of Kapton (1.42 g/cms).
» Ak is the exposed surface area of the Kapton witness sample.

» Eyk is the erosion yield of Kapton (3.0 x 10724 cm3/atom).

o Calculation of Erosion Yield (Ey) of the Test Material:
o The erosion yield of the test material is calculated using the following equation:
» Ey=Am/(p*A*F)

= Where:

Am is the mass loss of the test sample (corrected for any mass change in the control
sample).

p is the density of the test material.

A is the exposed surface area of the test sample.

F is the calculated atomic oxygen fluence.
» Surface Characterization:

o The surface morphology of the exposed samples should be examined using techniques
such as Scanning Electron Microscopy (SEM) to observe changes in texture and the
formation of erosion patterns.

o Changes in surface roughness can be quantified using Atomic Force Microscopy (AFM) or
profilometry.

o Changes in optical properties, such as solar absorptance and thermal emittance, can also
be measured if relevant to the material's application.

Data Presentation

Quantitative data from atomic oxygen durability testing is most effectively presented in tabular
format for easy comparison between different materials.
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Table 1: Atomic Oxygen Erosion Yield of Common Spacecraft Materials

Erosion Yield

. Density
Material Type (x 1024 Reference
(glcm?3)
cm?/atom)

Kapton® H/HN Polyimide 1.42 3.00 [1][2]
Mylar® Polyester 1.39 3.39 [12]
Teflon® FEP Fluoropolymer 2.15 <0.05 [2]
Teflon® PTFE Fluoropolymer 2.17 <0.05 [12]
Polyethylene Polymer 0.94 3.70 [2]
Polycarbonate Polymer 1.20 2.80 [12]
Silicone Polymer Varies <0.05 [2]
Graphite (fiber

o Carbon 2.25 1.70 [12]
direction)
Carbon Fiber ] )

) Composite Varies 2.10 [12]
Composite
Aluminum Metal 2.70 <0.0005 [12]
Silver Metal 10.49 1.10 [12]
Titanium Metal 451 0.0039 [2]
Tungsten Metal 19.25 0.00044 [2]
Visualizations

Logical Relationship: Effect of Atomic Oxygen on

Spacecraft Materials in LEO
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Caption: Logical flow of atomic oxygen effects in LEO.

Experimental Workflow: Atomic Oxygen Durability
Testing
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Caption: Workflow for AO durability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. sastind.gov.cn [sastind.gov.cn]

. scialert.net [scialert.net]

. ntrs.nasa.gov [ntrs.nasa.gov]

. ntrs.nasa.gov [ntrs.nasa.gov]

. standards.iteh.ai [standards.iteh.ai]
. store.astm.org [store.astm.org]

. store.astm.org [store.astm.org]

. standards.iteh.ai [standards.iteh.ai]

°
© [e0) ~ » (&) EEN w N =

. ntrs.nasa.gov [ntrs.nasa.gov]

e 10. esmat.esa.int [esmat.esa.int]

e 11. researchgate.net [researchgate.net]
e 12. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Application Notes and Protocols for Testing Material
Durability Against Atomic Oxygen]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103892#protocols-for-testing-the-durability-of-
materials-against-atomic-oxygen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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